2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone

• IUPAC Name: 2-methyl-3-pyridin-4-ylquinazolin-4-one
• InChI: InChI=1S/C14H11N3O/c1-10-16-13-5-3-2-4-12(13)14(18)17(10)11-6-8-15-9-7-11/h2-9H,1H3
• InChI Key: YPGYCUAYTOACFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=NC=C3
• Molecular Formula: C14H11N3O
• DSSTOX Substance ID: DTXSID901321456
• Molecular Weight: 237.26 g/mol
• Solubility: 29.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 727-61-7

Description

2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone (MPQ) is a heterocyclic organic compound with potential applications in scientific research. It is a member of the quinazolinone family of compounds, which are known for their diverse biological activities. MPQ has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. Some studies have suggested that 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone may act as a DNA intercalator, binding to and disrupting the structure of DNA molecules.
Biochemical and Physiological Effects
2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone has been shown to exhibit a range of biochemical and physiological effects in laboratory experiments. It has been shown to inhibit the growth of cancer cells in vitro, as well as to have antimicrobial and anti-inflammatory effects. 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone has also been shown to have an effect on the central nervous system, acting as a potential antidepressant and anxiolytic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone in laboratory experiments is its relatively low cost and ease of synthesis. Additionally, its diverse range of biological activities make it a promising candidate for further investigation. However, one limitation is that the exact mechanism of action of 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone. One area of interest is its potential as an anticancer agent, particularly in the treatment of breast and lung cancers. Additionally, 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone and its potential applications in medicine and other fields of science.

Synthesis Methods

2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone can be synthesized using a variety of methods, including condensation reactions and cyclization reactions. One common method involves the reaction of 2-aminobenzonitrile with 4-pyridinecarboxaldehyde in the presence of a catalyst such as acetic acid. The resulting intermediate is then cyclized to form 2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone.

Scientific Research Applications

2-methyl-3-(4-pyridinyl)-4(3H)-quinazolinone has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit a range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.